Cas no 92003-62-8 (Acetic acid,2,2',2'',2''',2'''',2'''''-[[5,11,17,23,29,35-hexakis(1,1-dimethylethyl)heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexayl]hexakis(oxy)]hexakis-,hexaethyl ester)

• Product Name: Acetic acid,2,2',2'',2''',2'''',2'''''-[[5,11,17,23,29,35-hexakis(1,1-dimethylethyl)heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexayl]hexakis(oxy)]hexakis-,hexaethyl ester
• CAS No: 92003-62-8
• MF: C₉₀H₁₂₀O₁₈
• MW: 1489.90502929688
• CID: 803509
• PubChem ID: 3660446
• Update Time: 2025-04-19

Acetic acid,2,2',2'',2''',2'''',2'''''-[[5,11,17,23,29,35-hexakis(1,1-dimethylethyl)heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexayl]hexakis(oxy)]hexakis-,hexaethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2',2'',2''',2'''',2'''''-[[5,11,17,23,29,35-hexakis(1,1-dimethylethyl)heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexayl]hexakis(oxy)]hexakis-,hexaethyl ester
• 4-TERT.-BUTYLCALIX(6)ARENE-HEXAACETIC ACID HEXAETHYL ESTER
• 4-tert-Butylcalix[6]arene hexaacetic acid hexaethyl ester
• Cesium ionophore II
• 4-tert-Butylcalix[6]arenehexaacetic acid hexaethyl ester
• ethyl 2-[[5,11,17,23,29,35-hexatert-butyl-38,39,40,41,42-pentakis(2-ethoxy-2-oxoethoxy)-37-heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaenyl]oxy]acetate
• SCHEMBL20994043
• AKOS040768953
• 4-tert-Butylcalix[6]arene-hexaacetic acid hexaethyl ester
• 92003-62-8
• Cesium ionophore II, Selectophore(TM), function tested, >=97.0%
• DTXSID20394771
• 4-TERT-BUTYLCALIX(6)ARENE-HEXAACETIC ACID HEXAETHYL ESTER
• 4-TERT-BUTYLCALIX(6)ARENE-HEXAACETICACIDHEXAETHYLESTER

• Inchi： 1S/C90H120O18/c1-25-97-73(91)49-103-79-55-31-57-39-68(86(10,11)12)41-59(80(57)104-50-74(92)98-26-2)33-61-43-70(88(16,17)18)45-63(82(61)106-52-76(94)100-28-4)35-65-47-72(90(22,23)24)48-66(84(65)108-54-78(96)102-30-6)36-64-46-71(89(19,20)21)44-62(83(64)107-53-77(95)101-29-5)34-60-42-69(87(13,14)15)40-58(81(60)105-51-75(93)99-27-3)32-56(79)38-67(37-55)85(7,8)9/h37-48H,25-36,49-54H2,1-24H3
• InChI Key： SRCAFCZTEHDYRE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C2=CC(=CC=1CC1C=C(C=C(C=1OCC(=O)OCC)CC1C=C(C=C(C=1OCC(=O)OCC)CC1C=C(C=C(C=1OCC(=O)OCC)CC1C=C(C=C(C=1OCC(=O)OCC)CC1C=C(C=C(C=1OCC(=O)OCC)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 1488.85000
• Monoisotopic Mass: 1488.84746697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 108
• Rotatable Bond Count: 36
• Complexity: 2240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 23.1
• Topological Polar Surface Area: 213Ų

Experimental Properties

• Color/Form: solid
• Density: 1.1252 (rough estimate)
• Melting Point: 257-263 °C
• Boiling Point: 876.54°C (rough estimate)
• Refractive Index: 1.7500 (estimate)
• PSA: 213.18000
• LogP: 16.98120
• Solubility: Not available

Acetic acid,2,2',2'',2''',2'''',2'''''-[[5,11,17,23,29,35-hexakis(1,1-dimethylethyl)heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexayl]hexakis(oxy)]hexakis-,hexaethyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38